Cas no 1207039-98-2 (5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1207039-98-2
• MF: C₂₃H₂₂N₆O₂S
• MW: 446.524782657623
• CID: 6146955
• PubChem ID: 45501833
• Update Time: 2025-11-01

5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazol-5-yl-[4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methanone
• AKOS024496409
• F5088-2635
• 1207039-98-2
• 5-{4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazine-1-carbonyl}-2,1,3-benzothiadiazole
• benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(4-ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone
• VU0634382-1

• Inchi： 1S/C23H22N6O2S/c1-2-31-18-6-3-16(4-7-18)19-9-10-22(25-24-19)28-11-13-29(14-12-28)23(30)17-5-8-20-21(15-17)27-32-26-20/h3-10,15H,2,11-14H2,1H3
• InChI Key： YIABITHWQWNEMA-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCN(C2=CC=C(C3C=CC(=CC=3)OCC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 446.15249514g/mol
• Monoisotopic Mass: 446.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole

Comprehensive Overview of 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole (CAS No. 1207039-98-2)

The compound 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole (CAS No. 1207039-98-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a benzothiadiazole core coupled with a pyridazin-3-ylpiperazine moiety, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its structural versatility.

In recent years, the demand for novel heterocyclic compounds like 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole has surged due to their role in addressing challenges in targeted therapy and bioimaging. The compound's piperazine and pyridazine components are known for their ability to modulate biological activity, making them valuable in designing small-molecule drugs. Additionally, the benzothiadiazole unit is widely studied for its optoelectronic properties, which are critical in developing organic light-emitting diodes (OLEDs) and solar cells.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole?" The synthesis typically involves multi-step organic reactions, including amide coupling, Suzuki-Miyaura cross-coupling, and cyclization techniques. Researchers often optimize these methods to improve yield and purity, as highlighted in recent publications. Another trending query is: "How does the ethoxyphenyl group influence the compound's bioavailability?" Studies suggest that the 4-ethoxyphenyl substituent enhances lipophilicity, potentially improving membrane permeability and pharmacokinetic properties.

The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry. Its benzothiadiazole scaffold is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzyme active sites. This has led to investigations into its potential as a therapeutic agent for conditions like inflammation and cancer. Meanwhile, in materials science, the electron-deficient nature of benzothiadiazole makes it a key component in n-type semiconductors, aligning with the growing interest in flexible electronics and wearable technology.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole. Innovations in green chemistry, such as catalytic methods and solvent-free reactions, are being explored to address these challenges. Furthermore, the compound's stability under various conditions (e.g., pH, temperature) is a subject of ongoing research, particularly for applications in drug formulation and device integration.

In conclusion, 5-{4-6-(4-ethoxyphenyl)pyridazin-3-ylpiperazine-1-carbonyl}-2,1,3-benzothiadiazole (CAS No. 1207039-98-2) represents a multifaceted compound with significant potential across multiple disciplines. Its molecular design and functional versatility continue to inspire innovations in both life sciences and advanced materials, making it a focal point for future research and development.